2-Acetamido-4,6-o-benzylidene-2-deoxy-D-glucopyranose

• IUPAC Name: N-[(4aR,7R,8R,8aS)-6,8-dihydroxy-2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-7-yl]acetamide
• InChI: InChI=1S/C15H19NO6/c1-8(17)16-11-12(18)13-10(21-14(11)19)7-20-15(22-13)9-5-3-2-4-6-9/h2-6,10-15,18-19H,7H2,1H3,(H,16,17)/t10-,11-,12-,13-,14?,15?/m1/s1
• InChI Key: OIXDAEIOQFFRMF-SNNRFPGISA-N
• Canonical SMILES: CC(=O)NC1C(C2C(COC(O2)C3=CC=CC=C3)OC1O)O
• Isomeric SMILES: CC(=O)N[C@@H]1[C@H]([C@H]2[C@@H](COC(O2)C3=CC=CC=C3)OC1O)O
• Molecular Formula: C15H19NO6
• Molecular Weight: 309.31 g/mol
• CAS No.: 29776-43-0

Description

2-Acetamido-4,6-O-benzylidene-2-deoxy-D-glucopyranose is an intermediate in the synthesis and research of advanced antiviral and antifungal therapies. It plays a significant role in the study of combating against rhinoviruses, influenzas, herpetic ailments, and fungal infestations comprising pathogens of Candida extraction.

Synthesis Analysis

Benzyl 2-acetamido-4,6-O-benzylidene-2-deoxy-α-D-glucopyranoside, obtained from 2-acetamido-2-deoxy-D-glucose, was converted into benzyl 2-acetamido-3-O-benzyl-1-2,6-dideoxy-α-D-glucopyranoside. A double inversion of configuration at C-4 in this compound, with the introduction of an amino-group via the corresponding azide followed by N-acetylation and removal of the benzyl groups, gave 2,4-diacetamido-2,4,6-trideoxy-D-glucose.

Molecular Structure Analysis

The empirical formula of this compound is C15H19NO6. Its molecular weight is 309.31.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound include its empirical formula (C15H19NO6), molecular weight (309.31), and its storage temperature (refrigerated).

Scientific Research Applications

Synthesis and Biomedical Applications

• Adjuvant Activity : 2-Acetamido-4,6-o-benzylidene-2-deoxy-D-glucopyranose derivatives have been synthesized and tested for adjuvant activity. Certain derivatives exhibit adjuvant activity, potentially useful in vaccine development (Merser, Sinaỹ, & Adam, 1975).

• Synthesis of Glycopeptides and Glycosides : This compound has been used in the synthesis of various glycosides and glycopeptides. These synthetic compounds are valuable for studying the structure and function of glycoconjugates, important in many biological processes (Jeanloz, Walker, & Sinaỹ, 1968).

• Reference Compounds for Glycopeptide Synthesis : Its derivatives have served as reference compounds in the synthesis and structure determination of glycopeptides, aiding in the understanding of protein-carbohydrate interactions (Shaban & Jeanloz, 1971).

Chemical Synthesis and Modification

• Development of Synthetic Methodologies : Research has focused on developing methodologies for the synthesis of this compound and its derivatives. These synthetic routes are crucial for producing complex carbohydrates and glycoconjugates for research (Hasegawa, Kawai, Kasugai, & Kiso, 1978).

• Synthesis of Complex Carbohydrates : The compound has been used in the synthesis of complex carbohydrates, which are essential for studying carbohydrate-mediated biological processes (Pougny & Sinaÿ, 1974).

Potential Chemotherapeutic Applications

• Development of Chemotherapeutic Agents : Derivatives of this compound have been explored as potential chemotherapeutic agents. These studies contribute to the field of medicinal chemistry and drug development (Paul & Korytnyk, 1984).

Safety and Hazards

The safety and hazards of 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-glucopyranose are not explicitly mentioned in the search results. For detailed safety information, it is recommended to refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.

Mechanism of Action

Target of Action

It’s known to be an intermediate in the synthesis and research of crafting avant-garde antiviral and antifungal therapies .

Mode of Action

It’s used as a building block for the synthesis of complex carbohydrates .

Biochemical Pathways

As an intermediate in the synthesis of antiviral and antifungal therapies, it may influence pathways related to these diseases .

Result of Action

As an intermediate in the synthesis of antiviral and antifungal therapies, it may contribute to the overall therapeutic effects of these treatments .